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Compound of Interest

Compound Name: Diethyl 2-methylglutarate
CAS No.: 18545-83-0
Cat. No.: B101651
Get Quote
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Executive Summary

Diethyl 2-methylglutarate (CAS: 18545-83-0) is a dicarboxylic acid ester frequently utilized as
a solvent, intermediate in pharmaceutical synthesis, and flavoring agent.[1][2][3][4][5] While it
exhibits low acute toxicity compared to halogenated solvents, its management requires strict
adherence to organic waste protocols to prevent environmental contamination and ensure
regulatory compliance (RCRA/EPA).

This guide provides a self-validating workflow for the safe segregation, storage, and final
disposal of Diethyl 2-methylglutarate, designed for researchers and EHS professionals.[1][2]

[3]

Chemical Profile & Risk Assessment

Before initiating disposal, verify the chemical identity and physical state.[1] This data dictates
the waste stream classification.[1]
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Parameter

Specification

Operational Implication

CAS Number

18545-83-0

Unique identifier for waste
labeling.[1][2][3]

Flash Point

~87°C (188°F)

Combustible (Class Il1A). Not
D001 (Ignitable) by RCRA
definition (>60°C), but often
managed as flammable waste

for simplicity.[2][3]

Density

~1.01 g/mL

Heavier than water; sinks in

aqueous environments.[2][3]

Solubility

Immiscible/Slight

Forms a separate organic
phase; requires solvent waste

stream, never drain disposal.

[2](3]

Incompatibilities

Oxidizers, Strong Acids

Segregate from nitrates,
perchlorates, and concentrated
acids to prevent exothermic
reactions.[1][2][3]

Senior Scientist Insight: Although the flash point (>60°C) technically exempts pure Diethyl 2-

methylglutarate from the RCRA "Ignitable" (D001) listing, most institutional EHS programs

classify it as "Non-Halogenated Organic Waste" destined for fuel blending.[1] This utilizes the

molecule's high calorific value for energy recovery during incineration.[1]

Pre-Disposal Decision Logic

Effective disposal starts with characterization.[1] Use this logic to determine the correct waste

stream.
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Waste: Diethyl 2-methylglutarate
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Figure 1: Waste Stream Segregation Logic. Correct segregation minimizes disposal costs and

prevents cross-contamination.[1][3]

Step-by-Step Disposal Protocol
Phase 1: Container Selection & Preparation

+ Material: High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid standard LDPE for
long-term storage of concentrated esters as softening may occur.[1]

¢ \enting: Use a cap with a pressure-relief mechanism if the waste contains volatile co-
solvents, though pure Diethyl 2-methylglutarate has low vapor pressure.[1][2][3]

Phase 2: Segregation (The "Golden Rule")[1][3]
¢ Do Not Mix With:
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o Halogenated Solvents: Mixing with Chloroform or Dichloromethane forces the entire
container into the "Halogenated" stream, which is significantly more expensive to
incinerate.[1]

o Oxidizers: Keep away from Nitric Acid or Peroxides.[1]

o Agueous Solutions: While permissible in some "Aqueous Organic" streams, keeping the
water content low (<10%) allows the waste to be treated via fuel blending (Energy
Recovery) rather than wastewater treatment.[1]

Phase 3: Labeling Compliance

Every container must carry a hazardous waste label before the first drop of waste is added.[1]

o Chemical Name: Write "Diethyl 2-methylglutarate” fully. Do not use formulas or
abbreviations (e.g., "DMG").

o Hazard Checkboxes: Mark "Irritant” and "Combustible/Flammable" (consult local EHS if
"Combustible" is a distinct category).[1]

Phase 4: Final Disposal

o Cap Tightly: Ensure the screw cap is secure.[1]

» Secondary Containment: Place the waste bottle in a secondary tray (polypropylene) capable
of holding 110% of the volume.

e Request Pickup: Contact your facility's EHS or licensed waste contractor (e.g., Clean
Harbors, Veolia).[1]

o Disposal Method: The preferred industry method is Incineration with Energy Recovery (Fuel
Blending).[1]

Spill Management & Emergency Response
In the event of a spill, rapid containment prevents migration into floor drains.[1]

o Evacuate & Ventilate: Remove ignition sources (hot plates, stirrers). Although the flash point
is high (87°C), vapors can accumulate.[1]
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PPE: Don Nitrile gloves (0.11 mm thickness provides adequate splash protection), safety
goggles, and a lab coat.[1]

Containment: Ring the spill with an inert absorbent (Vermiculite, Diatomaceous Earth, or
Universal Spill Pads).[1]

o Why Inert? Esters can hydrolyze or react exothermically with active absorbents under
specific conditions.[1]

Cleanup:

o

Absorb the liquid.[1][5]

[¢]

Scoop material into a wide-mouth HDPE jar or heavy-duty waste bag.[1][2][3]

Label as "Debris contaminated with Diethyl 2-methylglutarate."[1]

[e]

[e]

Wash the surface with soap and water to remove the oily residue.[1]

Regulatory Context (US Focused)

RCRA (40 CFR 261): Diethyl 2-methylglutarate is not a P-listed or U-listed acute
hazardous waste.[1][2][3] It is typically regulated as a "Characteristic" waste if mixed with
ignitables, or simply as "Non-RCRA Regulated Waste" if pure, yet still requires chemical
disposal.[1]

Clean Water Act:Strictly Prohibited from Drain Disposal. Esters contribute significantly to
Biological Oxygen Demand (BOD), disrupting aquatic ecosystems and water treatment
facility bacteria.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b101651/docs?utm_src=pdf-body#diethyl-2-methylglutarate-operational-disposal-handling-guide-1-2-3
https://www.lookchem.com/
https://www.benchchem.com/product/b101651?utm_src=pdf-custom-synthesis#bc-rfq
https://www.lookchem.com/404.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-methylglutarate
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-2-methylglutarate
https://www.histry-chem.com/knowledge/information/diethyl-glutarate-msds.html
https://www.benchchem.com/product/b101651/docs#diethyl-2-methylglutarate-operational-disposal-handling-guide-1-2-3
https://www.benchchem.com/product/b101651/docs#diethyl-2-methylglutarate-operational-disposal-handling-guide-1-2-3
https://www.benchchem.com/product/b101651/docs#diethyl-2-methylglutarate-operational-disposal-handling-guide-1-2-3
https://www.benchchem.com/product/b101651/docs#diethyl-2-methylglutarate-operational-disposal-handling-guide-1-2-3
https://www.benchchem.com/product/b101651?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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